Cas no 257285-02-2 (1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole)

1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole structure
257285-02-2 structure
Product Name:1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole
CAS No:257285-02-2
MF:C13H11BrF3NO
MW:334.131753206253
CID:246956
PubChem ID:2781573
Update Time:2025-04-19

1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,1-[2-bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethyl-
    • 1-[2-BROMO-4-(TRIFLUOROMETHOXY)PHENYL]-2,5-DIMETHYL-1H-PYRROLE
    • 1-[2-bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethylpyrrole
    • FT-0753225
    • 1-[2-bromo-4-(trifluoromethoxy)phenyl]-2, 5-dimethylpyrrole
    • SCHEMBL12705550
    • WYUNFFFYRXWGIH-UHFFFAOYSA-N
    • MFCD00174009
    • DTXSID50381816
    • 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-2,5-dimethyl-1H-pyrrole
    • 257285-02-2
    • 1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole
    • Inchi: 1S/C13H11BrF3NO/c1-8-3-4-9(2)18(8)12-6-5-10(7-11(12)14)19-13(15,16)17/h3-7H,1-2H3
    • InChI Key: WYUNFFFYRXWGIH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1N1C(C)=CC=C1C)OC(F)(F)F

Computed Properties

  • Exact Mass: 332.99763
  • Monoisotopic Mass: 332.99761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 14.2Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 327.3±42.0 °C at 760 mmHg
  • Flash Point: 151.7±27.9 °C
  • PSA: 14.16
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-2-Bromo-4-(trifluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrole Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B810078-50mg
1-[2-Bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethyl-1H-pyrrole
257285-02-2
50mg
$ 50.00 2022-06-06
TRC
B810078-100mg
1-[2-Bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethyl-1H-pyrrole
257285-02-2
100mg
$ 65.00 2022-06-06
TRC
B810078-500mg
1-[2-Bromo-4-(trifluoromethoxy)phenyl]-2,5-dimethyl-1H-pyrrole
257285-02-2
500mg
$ 160.00 2022-06-06
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